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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642 Get Quote

CAS Number: 68304-21-2

IUPAC Name: 8-hydroxy-2-oxo-1,2-dihydroquinoline-5-carbaldehyde

This technical guide provides a comprehensive overview of 5-Formyl-8-hydroxycarbostyril, a
metabolite of the β2-adrenergic agonist procaterol. This document is intended for researchers,

scientists, and professionals in drug development, offering insights into its chemical properties,

potential biological significance, and relevant experimental methodologies.

Introduction
5-Formyl-8-hydroxycarbostyril is a quinoline derivative characterized by a formyl group at the

5-position and a hydroxyl group at the 8-position of a carbostyril (2-oxo-1H-quinoline) core.[1] It

has been identified as a metabolite of procaterol, a potent bronchodilator used in the treatment

of asthma and chronic obstructive pulmonary disease (COPD).[1][2] The structural features of

this compound, particularly the reactive formyl group and the chelating 8-hydroxyquinoline

moiety, suggest a potential for diverse chemical reactivity and biological interactions.

Physicochemical Properties
The key physicochemical properties of 5-Formyl-8-hydroxycarbostyril are summarized in the

table below. This data is essential for its handling, formulation, and analytical characterization.
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Property Value Reference

Molecular Formula C₁₀H₇NO₃ [1]

Molecular Weight 189.17 g/mol [1]

Melting Point 315-317 °C (decomposes)

Boiling Point (Predicted) 462.2 ± 45.0 °C

Density (Predicted) 1.431 ± 0.06 g/cm³

pKa (Predicted) 6.65 ± 0.20

Appearance Pale Yellow Solid

Solubility
Sparingly soluble in DMSO

and Methanol

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Formyl-8-
hydroxycarbostyril is not readily available in the published literature, its synthesis can be

approached through established formylation reactions of 8-hydroxycarbostyril or related

quinolinone systems. The following are representative protocols for the formylation of similar 8-

hydroxyquinoline scaffolds, which can be adapted for the target molecule.

General Formylation Methodologies for 8-
Hydroxyquinolines
Several classical methods can be employed for the introduction of a formyl group onto an

activated aromatic ring like the 8-hydroxyquinoline nucleus. These include the Reimer-

Tiemann, Vilsmeier-Haack, and Duff reactions.

1. Reimer-Tiemann Reaction:

This method involves the ortho-formylation of phenols in a basic solution with chloroform.

Reaction Scheme:
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8-Hydroxycarbostyril 5-Formyl-8-hydroxycarbostyrilReimer-Tiemann
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Reimer-Tiemann formylation of 8-hydroxycarbostyril.

Experimental Protocol (Adapted from the synthesis of 8-hydroxyquinoline-5-carbaldehyde):

Dissolve 8-hydroxycarbostyril in a suitable solvent (e.g., ethanol).

Add a solution of sodium hydroxide and heat the mixture.

Slowly add chloroform to the reaction mixture while maintaining the temperature.

Reflux the mixture for several hours.

After completion, cool the reaction and acidify with a dilute acid.

The product can be isolated by filtration or extraction and purified by recrystallization or

column chromatography.

2. Vilsmeier-Haack Reaction:

This reaction utilizes a Vilsmeier reagent (formed from a substituted amide, such as

dimethylformamide, and phosphorus oxychloride) to formylate electron-rich aromatic rings.

Reaction Scheme:

8-Hydroxycarbostyril 5-Formyl-8-hydroxycarbostyrilVilsmeier-Haack

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b045642?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Vilsmeier-Haack formylation of 8-hydroxycarbostyril.

Experimental Protocol (General Procedure):

Cool a solution of dimethylformamide (DMF) in a suitable solvent (e.g., dichloromethane).

Add phosphorus oxychloride (POCl₃) dropwise to form the Vilsmeier reagent.

Add a solution of 8-hydroxycarbostyril to the Vilsmeier reagent.

Allow the reaction to proceed at room temperature or with gentle heating.

Quench the reaction by pouring it into ice-water and neutralize with a base (e.g., sodium

bicarbonate).

The product can be isolated by filtration or extraction and purified.

Biological Activity and Signaling Pathways
As a metabolite of procaterol, 5-Formyl-8-hydroxycarbostyril is implicated in the biological

activity profile of the parent drug. Procaterol is a potent and selective β2-adrenergic receptor

agonist.[2] Its mechanism of action involves the stimulation of these receptors, leading to the

relaxation of bronchial smooth muscle and bronchodilation.

Potential Signaling Pathway Involvement
The primary signaling pathway for procaterol, and likely its metabolites, is the β2-Adrenergic

Receptor Signaling Pathway.
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Proposed β2-Adrenergic Receptor Signaling Pathway.
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Pathway Description:

Ligand Binding: Procaterol or its active metabolites bind to the β2-adrenergic receptors on

the surface of bronchial smooth muscle cells.

G-Protein Activation: This binding activates the associated Gs protein.

Adenylate Cyclase Stimulation: The activated Gs protein stimulates adenylate cyclase.

cAMP Production: Adenylate cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP).

PKA Activation: Increased intracellular cAMP levels lead to the activation of Protein Kinase A

(PKA).

Cellular Response: PKA then phosphorylates various downstream targets, ultimately

resulting in the relaxation of the bronchial smooth muscle and bronchodilation.

Furthermore, studies on procaterol have indicated its ability to suppress the expression of

inflammatory chemokines, such as IP-10 and RANTES, in bronchial epithelial cells. This effect

is mediated, at least in part, through the β2-adrenoreceptor-cAMP and MAPK-ERK, JNK, and

p38 pathways. It is plausible that 5-Formyl-8-hydroxycarbostyril may also possess similar

anti-inflammatory properties.

Quantitative Biological Data (Comparative)
Direct quantitative biological activity data for 5-Formyl-8-hydroxycarbostyril is not currently

available in the public domain. However, to provide a context for its potential activity, the

following table summarizes the biological data for its parent compound, procaterol, and other

related 8-hydroxyquinoline derivatives that have been evaluated as β2-adrenoceptor agonists.
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Compound Target Assay
Activity
(EC₅₀/IC₅₀)

Reference

Procaterol
β2-Adrenergic

Receptor

Bronchodilation

in guinea pig

trachea

-

(R)-18c (an 8-

hydroxyquinolin-

2(1H)-one

derivative)

β2-Adrenoceptor

cAMP

accumulation in

HEK293 cells

EC₅₀ = 21 pM

9g (an 8-

hydroxyquinolin-

2(1H)-one

derivative)

β2-Adrenoceptor

cAMP

accumulation in

HEK293 cells

EC₅₀ = 36 pM

Conclusion and Future Directions
5-Formyl-8-hydroxycarbostyril is a key metabolite of the important anti-asthmatic drug

procaterol. While its own biological activity profile is yet to be fully elucidated, its structural

relationship to the parent compound and other bioactive 8-hydroxyquinoline derivatives

suggests that it may play a role in the overall pharmacological effects of procaterol.

Future research should focus on:

Definitive Synthesis: Development and publication of a detailed, high-yield synthetic route for

5-Formyl-8-hydroxycarbostyril to enable further biological studies.

Biological Evaluation: In-depth investigation of its activity at the β2-adrenergic receptor and

other potential targets. This should include quantitative assays to determine its potency and

efficacy.

Signaling Pathway Analysis: Confirmation of its effects on the β2-adrenergic and associated

inflammatory signaling pathways.

This technical guide provides a foundation for researchers interested in exploring the chemistry

and biology of this intriguing metabolite. The provided data and proposed methodologies offer a
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starting point for further investigation into its potential therapeutic relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b045642?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/676342/
https://pubmed.ncbi.nlm.nih.gov/676342/
https://m.youtube.com/watch?v=d3fcERfKTzk
https://www.benchchem.com/product/b045642#5-formyl-8-hydroxycarbostyril-cas-number-68304-21-2
https://www.benchchem.com/product/b045642#5-formyl-8-hydroxycarbostyril-cas-number-68304-21-2
https://www.benchchem.com/product/b045642#5-formyl-8-hydroxycarbostyril-cas-number-68304-21-2
https://www.benchchem.com/product/b045642#5-formyl-8-hydroxycarbostyril-cas-number-68304-21-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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